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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748 Get Quote

Essential Safety and Handling Guide for Disperse
Blue 165
This document provides crucial safety protocols, operational procedures, and disposal plans for

the handling of Disperse Blue 165 (CAS Nos. 41642-51-7 and 86836-00-2). Adherence to

these guidelines is essential for ensuring personnel safety and minimizing environmental

impact in a laboratory setting.

Personal Protective Equipment (PPE)
The primary line of defense against potential exposure to Disperse Blue 165 is the correct and

consistent use of Personal Protective Equipment. The following table summarizes the required

PPE for handling this compound, particularly in its powdered form.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be tightly fitting with side-

shields, conforming to EN 166

(EU) or NIOSH (US)

standards, to protect against

dust particles.[1]

Face Shield

Recommended to be worn in

conjunction with safety

goggles, especially when

handling larger quantities or

when there is a significant risk

of splashing or dust

generation.

Hand Protection Chemical Impermeable Gloves

Nitrile gloves are a suitable

option; however, it is crucial to

select gloves that satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[1] Double-gloving is

recommended. Regularly

inspect gloves for any signs of

degradation or punctures.

Respiratory Protection Full-Face Respirator

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

[2] Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[3]

Protective Clothing Laboratory Coat
A full-length lab coat should be

worn to prevent skin contact.

Appropriate Protective

Clothing

Wear suitable protective

clothing to prevent skin

exposure.[3] For procedures
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with a high risk of

contamination, a disposable

gown or chemical-resistant

apron worn over the lab coat is

advisable.

Footwear Closed-toe Shoes
Required at all times within the

laboratory.

Emergency Procedures
Immediate and appropriate response is critical in the event of an emergency.

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial

respiration and seek immediate medical

attention.[1] Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[1]

Skin Contact

Immediately remove contaminated clothing.[1]

Wash the affected area with soap and plenty of

water.[1] Seek medical consultation.

Eye Contact

Rinse the eyes with pure water for at least 15

minutes, occasionally lifting the upper and lower

eyelids.[1][3] Consult a doctor immediately.

Ingestion

Rinse the mouth with water.[1] Do not induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1][2]

Operational Plan: Handling and Storage
A systematic approach to handling Disperse Blue 165 is crucial to prevent exposure.
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Handling:

Work in a well-ventilated area.[1][2]

Wear all prescribed personal protective equipment.

Avoid contact with skin and eyes.[1][2]

Prevent the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from foodstuff containers and incompatible materials.[1]

Accidental Release and Disposal Plan
Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area, keeping people upwind of the spill.[1][2]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains.[1][2]

Clean-up:

Wear full PPE, including respiratory protection.

Use spark-proof tools and explosion-proof equipment.[1][2]

Collect the spilled material and place it in suitable, closed containers for disposal.[1][2]

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[1][2]
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Disposal Plan:

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal.[1] Do not discharge into sewer

systems.[1]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill. Combustible

packaging materials can be disposed of through controlled incineration with flue gas

scrubbing.[1]

Physicochemical Properties of Disperse Blue 165
Property Value

Molecular Formula C20H19N7O3 / C19H19N7O5

Molecular Weight 405.41 / 425.398 g/mol

Appearance Dark blue powder[2][4]

Boiling Point 691.2°C at 760 mmHg

Flash Point 371.8°C / 376.5°C[1]

Density 1.28 g/cm³ / 1.37g/cm³[1]

Solubility No data available

Note: Discrepancies in molecular formula and weight exist across different sources.

Toxicological Information
There is a significant lack of comprehensive toxicological data for Disperse Blue 165. The

following information is based on available Safety Data Sheets.
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Effect Data

Acute Toxicity Oral: no data available[1][2][5]

Inhalation: no data available[1][2][5]

Dermal: no data available[1][2][5]

Skin Corrosion/Irritation no data available[1][2][5]

Serious Eye Damage/Irritation no data available[1][2][5]

Respiratory or Skin Sensitization no data available[1][2][5]

Germ Cell Mutagenicity no data available[1][2][5]

Carcinogenicity no data available[1][2][5]

Reproductive Toxicity no data available[2][5]

The absence of detailed toxicological information underscores the importance of adhering

strictly to the provided safety protocols to minimize any potential risk.

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe handling of Disperse Blue
165 in a laboratory setting.
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Caption: Workflow for the safe handling of Disperse Blue 165.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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